Cas no 20898-21-9 ((H-Cys-Ala-OH)2 (Disulfide bond))

Technical Introduction for (H-Cys-Ala-OH)₂ (Disulfide Bond): (H-Cys-Ala-OH)₂ is a dipeptide dimer linked by a disulfide bond, formed via the oxidation of two cysteine-alanine (Cys-Ala) monomers. This structure confers enhanced stability, particularly under reducing conditions, while retaining the functional properties of the constituent peptides. The disulfide bridge facilitates reversible redox reactivity, making it useful in biochemical studies, peptide engineering, and drug delivery systems. Its compact, cyclic-like conformation may improve resistance to enzymatic degradation compared to linear analogs. This dimer is valuable for investigating disulfide-mediated protein folding, peptide-protein interactions, and as a building block for synthetic biomaterials. Suitable for research applications requiring controlled oxidative/reductive environments.

(H-Cys-Ala-OH)2 (Disulfide bond) structure

20898-21-9 structure

Product Name:(H-Cys-Ala-OH)2 (Disulfide bond)

CAS No:20898-21-9

MF:C₁₂H₂₂N₄O₆S₂

MW:382.456280231476

CID:272240

PubChem ID:92274584

Update Time:2025-06-21

(H-Cys-Ala-OH)2 (Disulfide bond) Chemical and Physical Properties

Names and Identifiers

- 1')-disulfide (9CI)
- (H-Cys-Ala-OH)?
- (H-CYS-ALA-OH)2
- 2-[[2-amino-3-[[2-amino-3-(1-carboxyethylamino)-3-oxopropyl]disulfanyl]propanoyl]amino]propanoic acid
- 2-[[2-amino-3-[[2-amino-3-[(1-hydroxy-1-oxopropan-2-yl)amino]-3-oxopropyl]disulfanyl]propanoyl]amino]propanoic acid
- L-Cystin-bis-((S)-1-carboxy-aethylamid)
- L-Cystinyl-bis-L-alanin
- L-Cystinyl-di-l-alanin
- N-(2-Amino-3-((2-amino-3-((1-carboxyethyl)amino)-3-oxopropyl)dithio)propanoyl)alanine
- N,N'-cystyl-di-L-alanine
- L-Alanine,L-cysteinyl-, bimol. (1®1')-disulfide (9CI)
- 20898-21-9
- (H-Cys-ala-oh)2,(disulfide bond)
- (2S,2'S)-2,2'-(((2R,2'R)-3,3'-Disulfanediylbis(2-aminopropanoyl))bis(azanediyl))dipropionic acid
- (2S)-2-[[(2R)-2-amino-3-[[(2R)-2-amino-3-[[(1S)-1-carboxyethyl]amino]-3-oxopropyl]disulfanyl]propanoyl]amino]propanoic acid
- (H-Cys-Ala-OH)2 (Disulfide bond)
- Inchi： 1S/C12H22N4O6S2/c1-5(11(19)20)15-9(17)7(13)3-23-24-4-8(14)10(18)16-6(2)12(21)22/h5-8H,3-4,13-14H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t5-,6-,7-,8-/m0/s1
- InChI Key： GYRYEUCWYMQKKB-XAMCCFCMSA-N
- SMILES： S(C[C@@H](C(N[C@H](C(=O)O)C)=O)N)SC[C@@H](C(N[C@H](C(=O)O)C)=O)N

Computed Properties

Exact Mass: 382.09800
Monoisotopic Mass: 382.098
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 13
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 235A^2
XLogP3: -6.8

Experimental Properties

Density: 1.445
Boiling Point: 760.8°Cat760mmHg
Flash Point: 413.9°C
Refractive Index: 1.603
PSA: 235.44000
LogP: 0.38340

(H-Cys-Ala-OH)2 (Disulfide bond) Security Information

Storage Condition：-15°C

(H-Cys-Ala-OH)2 (Disulfide bond) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H272050-100mg	(H-Cys-Ala-OH)2 (Disulfide bond)	20898-21-9	100mg	$ 410.00	2022-06-04
TRC	H272050-250mg	(H-Cys-Ala-OH)2 (Disulfide bond)	20898-21-9	250mg	$ 845.00	2022-06-04
TRC	H272050-500mg	(H-Cys-Ala-OH)2 (Disulfide bond)	20898-21-9	500mg	$ 1350.00	2022-06-04
abcr	AB476599-250 mg	(H-Cys-Ala-OH)2; .	20898-21-9	250MG	€337.00	2022-05-20
abcr	AB476599-1 g	(H-Cys-Ala-OH)2; .	20898-21-9	1g	€909.60	2022-05-20